Cas no 1326930-03-3 (6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline)
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline Chemical and Physical Properties
Names and Identifiers
-
- {6-chloro-4-[4-(pyridin-2-yl)piperazin-1-yl]quinolin-3-yl}(morpholin-4-yl)methanone
- STL128294
- (6-chloro-4-(4-(pyridin-2-yl)piperazin-1-yl)quinolin-3-yl)(morpholino)methanone
- [6-chloro-4-(4-pyridin-2-ylpiperazin-1-yl)quinolin-3-yl]-morpholin-4-ylmethanone
- 6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline
-
- Inchi: 1S/C23H24ClN5O2/c24-17-4-5-20-18(15-17)22(19(16-26-20)23(30)29-11-13-31-14-12-29)28-9-7-27(8-10-28)21-3-1-2-6-25-21/h1-6,15-16H,7-14H2
- InChI Key: CBEUBJVEOFJTJF-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=C(C(=CN=2)C(N1CCOCC1)=O)N1CCN(C2C=CC=CN=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 611
- XLogP3: 2.9
- Topological Polar Surface Area: 61.8
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6609-6625-2μmol |
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline |
1326930-03-3 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6609-6625-5μmol |
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline |
1326930-03-3 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-6625-10μmol |
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline |
1326930-03-3 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-6625-1mg |
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline |
1326930-03-3 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6609-6625-2mg |
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline |
1326930-03-3 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6609-6625-3mg |
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline |
1326930-03-3 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-6625-4mg |
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline |
1326930-03-3 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6609-6625-5mg |
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline |
1326930-03-3 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-6625-10mg |
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline |
1326930-03-3 | 10mg |
$79.0 | 2023-09-07 |
6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline
Comprehensive Overview of 6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline (CAS No. 1326930-03-3)
The compound 6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline (CAS No. 1326930-03-3) is a highly specialized quinoline derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the morpholine-4-carbonyl and pyridin-2-ylpiperazine moieties, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular processes and are often targeted in cancer therapy.
In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more effective treatments for diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. The 6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline stands out due to its ability to modulate specific signaling pathways. Its pyridine and piperazine components are known to enhance binding affinity and selectivity, making it a valuable tool for structure-activity relationship (SAR) studies. This compound is also being explored for its potential in drug repurposing, a strategy that accelerates the development of new therapies by identifying new uses for existing molecules.
The synthesis of 6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline involves a multi-step process that highlights the importance of heterocyclic chemistry. The incorporation of the morpholine ring and the pyridinylpiperazine group requires precise control over reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for preclinical studies. Its CAS No. 1326930-03-3 serves as a unique identifier, facilitating its tracking in scientific literature and regulatory databases.
One of the most frequently searched topics related to this compound is its potential role in targeted cancer therapy. With the rise of precision medicine, there is growing interest in molecules that can selectively inhibit aberrant kinases without affecting normal cellular functions. The 6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline has shown promise in preliminary studies, particularly in models of solid tumors and hematological malignancies. Researchers are also investigating its pharmacokinetic properties, including bioavailability and metabolic stability, to assess its viability as a clinical candidate.
Another area of interest is the compound's potential application in neuropharmacology. The piperazine moiety is a common feature in many CNS-active drugs, and its presence in this molecule has sparked curiosity about its effects on neurotransmitter systems. Preliminary data suggest that it may interact with dopamine and serotonin receptors, opening avenues for research into mood disorders and cognitive diseases. However, further studies are needed to elucidate its mechanisms of action and therapeutic potential.
From a commercial perspective, the 6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS No. 1326930-03-3 ensures accurate identification and procurement. The compound is typically supplied as a high-purity powder, with certificates of analysis (CoA) provided to confirm its identity and quality. Researchers are advised to handle it with standard laboratory precautions, although it is not classified as a hazardous material under current regulations.
In conclusion, the 6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline (CAS No. 1326930-03-3) represents a fascinating example of modern medicinal chemistry. Its multifaceted applications, from kinase inhibition to neuropharmacology, underscore its versatility and potential impact on drug development. As research continues, this compound may emerge as a key player in the next generation of therapeutic agents, addressing unmet medical needs and improving patient outcomes.
1326930-03-3 (6-chloro-3-(morpholine-4-carbonyl)-4-[4-(pyridin-2-yl)piperazin-1-yl]quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)